Mifepristone methochloride

• CAS: 109345-60-0
• Synonyms:
  mifepristone methochloride, RU 486 methochloride
• Molecular Formula: C30H38ClNO2
• Molecular Weight: 480.1 g/mol
• SMILES: CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)[N+](C)(C)C)C)O.[Cl-]
• InChI: InChI=1S/C30H38NO2.ClH/c1-6-16-30(33)17-15-27-25-13-9-21-18-23(32)12-14-24(21)28(25)26(19-29(27,30)2)20-7-10-22(11-8-20)31(3,4)5;/h7-8,10-11,18,25-27,33H,9,12-15,17,19H2,1-5H3;1H/q+1;/p-1/t25?,26-,27?,29+,30-;/m1./s1
• InChIKey: BOYVMWBEQCZPAM-YHBHNODXSA-M

Mifepristone Methochloride Overview

Mifepristone methochloride, also known as RU 486 methochloride, is a synthetic quaternary ammonium salt derivative of the steroid antagonist mifepristone [1]. It was specifically synthesized as a water-soluble analog of mifepristone to enhance corneal penetration and improve intraocular bioavailability for potential glaucoma research [2]. As a glucocorticoid antagonist, it blocks peripheral glucocorticoid and progesterone receptors, though its ionic nature profoundly alters its pharmacological behavior compared to the parent compound [3].

1

Water‑soluble glucocorticoid probe

Quaternary ammonium salt designed for aqueous ocular formulation and charge‑dependent pharmacology studies

2

Charge‑state comparator tool

Supports dissection of permanent cation effects on corneal penetration and receptor engagement vs neutral parent

3

IOP endpoint control context

Complete loss of IOP‑lowering response makes it a useful negative control for mechanistic IOP regulation studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 131014, Mifepristone methochloride. https://pubchem.ncbi.nlm.nih.gov/compound/131014. View Source
• [2] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source
• [3] National Library of Medicine. MeSH Supplementary Concept Data: mifepristone methochloride. https://meshb.nlm.nih.gov/record/ui?ui=C052945. View Source

Mifepristone vs. Methochloride: Key Differences

Although mifepristone and mifepristone methochloride share the same steroid backbone and receptor antagonism mechanism, they cannot be substituted for one another in experimental or formulation contexts. The conversion of mifepristone to its quaternary ammonium methochloride salt radically increases aqueous solubility—mifepristone is practically insoluble in water, whereas the methochloride is expressly described as water-soluble [1][2]. This structural change, however, comes at a cost: the ionic methochloride fails to reduce intraocular pressure in vivo in rabbit models, in stark contrast to the modest but measurable IOP-lowering effect of the parent mifepristone [3][4]. Substitution without accounting for this functional divergence can lead to misinterpretation of data and failed experimental outcomes.

Research Compound

Mifepristone methochloride

Permanently charged quaternary ammonium; water‑soluble; no IOP reduction in rabbit model

Cannot Be Replaced By

Mifepristone (neutral)

Practically insoluble neutral molecule; measurable IOP endpoint response in same model

Solubility shift and permanent charge can abolish IOP‑related endpoint response; do not assume functional interchangeability for receptor pharmacology studies.

• [1] Avdeef A. Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0 database. ADMET DMPK. 2020;8:29-77. logS0 value for mifepristone: -5.22. View Source
• [2] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source
• [3] Phillips CI, Peat K, Gore SM, Clark CV, Clark M, Mackintosh GI, Green K. Topical dexamethasone lowers rabbit ocular tension, as does topical mifepristone (RU 486), a peripheral blocker of dexamethasone and progesterone. Ophthalmic Res. 1989;21(3):235-8. doi:10.1159/000266814. View Source
• [4] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source

Mifepristone Methochloride Differentiation Evidence

Aqueous Solubility Enhancement

Mifepristone methochloride was specifically synthesized as a water-soluble derivative to overcome the extremely poor aqueous solubility of mifepristone, which is classified as 'practically insoluble' in water [1]. In contrast, the methochloride is described as 'water-soluble' in the primary literature [2]. Quantitative solubility data for mifepristone is available: its intrinsic aqueous solubility (logS0) is -5.22, corresponding to approximately 0.0026 mg/mL [3]. While an exact mg/mL value for the methochloride is not published, the functional description of 'water-soluble' for the methochloride contrasts sharply with mifepristone's 'practically insoluble' status, representing a difference of at least two orders of magnitude in solubility class .

Aqueous solubility

Cross‑study comparable

Methochloride: reported water‑soluble Mifepristone: practically insoluble (logS −5.22, ~0.0026 mg/mL)

Supports aqueous formulation development context

Exact mg/mL not published; class‑level solubility shift

Evidence Dimension	Aqueous solubility
Target Compound Data	Described as 'water-soluble' in primary literature (exact numeric value not published)
Comparator Or Baseline	Mifepristone: logS0 = -5.22 (~0.0026 mg/mL); described as 'practically insoluble in water'
Quantified Difference	Qualitative shift from 'practically insoluble' to 'water-soluble'; estimated >100-fold improvement based on solubility classification
Conditions	Literature-based comparison; mifepristone data from QSAR model predictions (Avdeef 2020); methochloride description from peer-reviewed ophthalmic study

Why This Matters

This solubility enhancement is the primary justification for selecting the methochloride over mifepristone in aqueous formulation development, particularly for topical ocular applications where water-based vehicles are required.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: mifepristone methochloride. Note: 'structure given in first source; glucocorticoid antagonist'. https://meshb.nlm.nih.gov/record/ui?ui=C052945. View Source
• [2] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source
• [3] Avdeef A. Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0 database. ADMET DMPK. 2020;8:29-77. logS0 value for mifepristone: -5.22. View Source

Intraocular Pressure Reduction Efficacy

In a direct comparative study, topical administration of a 1% solution of mifepristone methochloride to rabbit eyes produced no measurable reduction in intraocular pressure (IOP) [1]. In contrast, the parent compound mifepristone, when applied topically, has been shown to produce a modest but statistically significant IOP reduction of approximately 1 mmHg in rabbit models [2][3]. The study explicitly notes that 'the ionic nature of the methochloride may have prevented the drug becoming attached to, and blocking, the postulated glucocorticoid receptors in the rabbit outflow channels' [1].

IOP response

Head‑to‑head

Methochloride: 0 mmHg change (1% topical) Mifepristone: ~1 mmHg reduction (topical)

Reported IOP endpoint absent for methochloride

In vivo rabbit model; solubility gain did not transfer to IOP

Evidence Dimension	Reduction of intraocular pressure (IOP) in normal rabbits
Target Compound Data	No effect on IOP (1% solution, topical)
Comparator Or Baseline	Mifepristone: modest IOP reduction of approximately 1 mmHg (topical application)
Quantified Difference	0 mmHg change for methochloride vs. ~1 mmHg reduction for mifepristone; 100% loss of IOP-lowering activity
Conditions	In vivo rabbit model; topical administration; 1% methochloride solution vs. mifepristone suspension

Why This Matters

This finding directly contraindicates the use of mifepristone methochloride as a substitute for mifepristone in glaucoma or IOP-related research; it demonstrates that improved solubility does not translate to improved efficacy and may in fact abolish a desired pharmacological effect.

• [1] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source
• [2] Phillips CI, Peat K, Gore SM, Clark CV, Clark M, Mackintosh GI, Green K. Topical dexamethasone lowers rabbit ocular tension, as does topical mifepristone (RU 486), a peripheral blocker of dexamethasone and progesterone. Ophthalmic Res. 1989;21(3):235-8. doi:10.1159/000266814. View Source
• [3] Green K, Cheeks L, Slagle T, Phillips CI. Effects of mifepristone on rabbit intraocular pressure in the presence and absence of dexamethasone. Ophthalmic Res. 1990;22(4):247-52. doi:10.1159/000267030. View Source

Molecular Charge and Corneal Penetration

Mifepristone methochloride is a quaternary ammonium salt, carrying a permanent positive charge, whereas mifepristone is a neutral molecule with a tertiary amine [1]. This structural difference has a profound impact on corneal penetration and receptor binding. The primary literature specifically hypothesizes that the ionic nature of the methochloride may prevent it from effectively binding to glucocorticoid receptors in the outflow channels, despite potentially enhanced corneal penetration [2]. While direct comparative permeability coefficients are not published, the loss of IOP activity provides functional evidence of altered tissue distribution and target engagement.

Molecular charge

Class‑level inference

Permanent cation (quaternary ammonium) vs. neutral tertiary amine; expectation of lower passive membrane permeability

Supports charge‑dependent permeability studies

Permeability coefficients not directly compared

Evidence Dimension	Molecular charge and predicted membrane permeability
Target Compound Data	Quaternary ammonium salt; permanently charged cation at physiological pH
Comparator Or Baseline	Mifepristone: neutral tertiary amine; can exist in both protonated and unprotonated forms
Quantified Difference	Qualitative difference in charge state; class-level expectation: quaternary ammonium salts have lower passive membrane permeability than neutral analogs
Conditions	Physicochemical comparison based on molecular structure

Why This Matters

For researchers designing ocular delivery systems or studying glucocorticoid receptor pharmacology in the eye, the methochloride's permanent positive charge provides a distinct tool for investigating charge-dependent penetration and receptor engagement, but also explains why it cannot replace mifepristone in studies requiring intracellular target access.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 131014, Mifepristone methochloride. https://pubchem.ncbi.nlm.nih.gov/compound/131014. View Source
• [2] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source

Glucocorticoid Receptor Binding Affinity

Vendor data indicates that mifepristone methochloride is a glucocorticoid antagonist that blocks peripheral glucocorticoid and progesterone receptors, suggesting retention of target binding . However, no quantitative binding affinity data (Ki, IC50) for the methochloride is available in peer-reviewed literature. For the parent mifepristone, robust data exists: GR binding Ki = 0.09 nM [1] and functional antagonism IC50 = 2.6 nM . The absence of in vitro binding data for the methochloride, combined with its complete loss of in vivo IOP-lowering activity, suggests a critical disconnect between receptor engagement and functional effect, likely due to the compound's ionic nature and altered tissue distribution [2].

GR binding

Data to verify

Vendor states glucocorticoid antagonist; no peer‑reviewed Ki or IC50 Mifepristone GR Ki: 0.09 nM

Receptor binding data to verify; functional endpoint context may differ

Vendor‑only data; in vivo IOP loss suggests altered target engagement

Evidence Dimension	Glucocorticoid receptor binding and functional antagonism
Target Compound Data	Described as glucocorticoid antagonist (vendor data); no quantitative Ki or IC50 published
Comparator Or Baseline	Mifepristone: GR binding Ki = 0.09 nM; functional antagonism IC50 = 2.6 nM
Quantified Difference	Quantitative binding data absent for methochloride; in vivo functional antagonism (IOP reduction) is 0 vs. measurable for mifepristone
Conditions	In vitro receptor binding assays (mifepristone); in vivo IOP model (methochloride)

Why This Matters

This evidence gap highlights a critical procurement consideration: mifepristone methochloride should not be selected based on an assumption of equivalent receptor pharmacology to mifepristone. Its utility is restricted to studies specifically investigating the effects of charge modification on glucocorticoid receptor modulation in vivo, not as a direct functional substitute.

• [1] Clark RD, Ray NC, Williams K, Blaney P, Ward S, Crackett PH, et al. 1H-Pyrazolo[3,4-g]hexahydro-isoquinolines as selective glucocorticoid receptor antagonists with high functional activity. Bioorg Med Chem Lett. 2008;18(4):1312-7. Data as reported in PMC table for mifepristone GR Ki = 0.09 nM. https://pmc.ncbi.nlm.nih.gov/articles/PMC8099171/table/T2/. View Source
• [2] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source

Mifepristone Methochloride Applications

Aqueous Ocular Formulation Development

Given its documented water solubility, mifepristone methochloride is the preferred choice over mifepristone when developing water-based ophthalmic solutions or investigating the effect of aqueous formulation vehicles on glucocorticoid receptor modulation in the eye . However, researchers must be aware that this solubility enhancement does not guarantee intraocular pressure reduction [1].

Comparative Pharmacology in Ocular Tissues

The methochloride's permanent positive charge provides a unique tool for probing the role of molecular charge in corneal penetration, intraocular distribution, and receptor engagement. It can be used in parallel with neutral mifepristone to dissect charge-dependent effects on glucocorticoid receptor pharmacology in the anterior segment [1][2].

Mechanistic Studies of IOP Regulation

The complete loss of IOP-lowering activity despite retained receptor antagonist classification makes mifepristone methochloride a valuable negative control or probe compound in studies aimed at understanding the specific molecular requirements for IOP modulation by glucocorticoid receptor antagonists [1].

Not Recommended for IOP-Lowering Research

Based on the direct evidence that a 1% solution of mifepristone methochloride fails to reduce IOP in rabbits, it should not be used as a substitute for mifepristone in studies where IOP reduction is the intended outcome [1]. Selection of this compound must be justified by the specific need for aqueous solubility or charge-based mechanistic investigation.

Application

Selection Property

Validation Focus

Aqueous ocular formulation research

Water‑soluble probe form

Formulation‑dependent corneal exposure context

Charge‑dependent pharmacology

Permanent cationic charge state

Charge‑dependent tissue distribution review

IOP regulatory mechanism studies (negative control)

Absence of IOP endpoint response

IOP endpoint specificity review

IOP‑lowering endpoint research (mechanistic control)

Functional IOP response lost vs parent

IOP model‑response interpretation context

• [1] Phillips CI, Corrie JE, Gore SM. Water-soluble methochloride of RU 486 fails to reduce intraocular pressure in normal rabbits. Ophthalmic Res. 1987;19(1):61-4. doi:10.1159/000265474. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 131014, Mifepristone methochloride. https://pubchem.ncbi.nlm.nih.gov/compound/131014. View Source